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Executive Summary
CEH-19 is a homeodomain-only transcription factor in Caenorhabditis elegans that plays a

critical role in the terminal differentiation and function of specific neurons, particularly the

pharyngeal MC motorneurons.[1][2][3] It is not essential for the initial generation of these

neurons but is required for their proper morphological development and functional output.[1][2]

CEH-19 acts within a defined genetic pathway, downstream of the master pharyngeal regulator

PHA-4, to activate the expression of the neuropeptide-encoding gene flp-2.[1][2] Loss-of-

function mutations in ceh-19 result in distinct phenotypes, including reduced pharyngeal

pumping, slower growth, and morphological defects in MC neuron axons.[1][2][4] This guide

provides a comprehensive overview of CEH-19's expression, function, regulatory network, and

the experimental methodologies used to elucidate its role.

Gene and Protein Characteristics
Gene Name:ceh-19 (C. e_leganshomeobox)[5]

Sequence Name: F20D12.6[1][2]

Protein Class: Homeodomain-only transcription factor.[1] It is one of approximately 24 such

factors in C. elegans that lack other highly conserved motifs.[1]

Localization: Nuclear, consistent with its function as a transcription factor.[1][3]
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The ceh-19 gene is annotated to produce at least two transcripts, ceh-19a and ceh-19b, which

share common exons encoding the homeodomain but have unique initial exons.[1]

Expression Profile
The expression of ceh-19 is highly restricted to a small subset of neurons, as determined by

Green Fluorescent Protein (GFP) reporter assays.[1][2][4]

Expression begins: 3-fold embryo stage and continues through adulthood.[6]

Location: Expression is consistently observed in three pairs of neurons:

MC Neurons: Pharyngeal pace-maker motorneurons.[1][2]

ADF Neurons: Amphid sensory neurons.[1][2]

PHA Neurons: Phasmid sensory neurons.[1][2]

Interestingly, ceh-19 expression in the ADF neurons is significantly up-regulated in the dauer

larval stage, suggesting a potential role in dauer-related pathways, although ceh-19 mutants do

not exhibit a constitutive or defective dauer phenotype.[1]

Functional Role and Mutant Phenotype
CEH-19 is primarily required for the correct specification and function of the MC motorneuron.

[1][6] While MC neurons are still generated in ceh-19 mutants, they exhibit significant defects,

indicating a role in terminal differentiation rather than cell fate determination.[1][2][3]

Quantitative Phenotypic Analysis
The functional consequences of ceh-19 loss-of-function have been characterized using the

deletion allele ceh-19(tm452).
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Phenotype
Category

Observation in ceh-
19(tm452) Mutants

Quantitative Data Citation

Neuronal Morphology

MC neurons exhibit

axonal defects. Cell

bodies are often of

different sizes and

shapes.

~90% of mutant

animals show axonal

defects in MC

neurons.

[1]

Physiology

Pharyngeal pumping

rate is moderately

reduced.

- [1][2][4]

Development

Post-embryonic

growth is slower than

wild type.

- [1][2][4]

Reproduction

Reduced progeny

produced over a

prolonged period.

- [1][2][4]

Lifespan
Live longer than wild

type.
- [1][2][4]

These systemic phenotypes (slower growth, reduced progeny, longer life) are likely a direct

consequence of the impaired MC activity and reduced pharyngeal pumping.[1][2]

Regulatory Network
CEH-19 functions within a linear genetic cascade that controls MC neuron function.
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Caption: Genetic pathway regulating MC neuron function.

Upstream Regulator: The expression of ceh-19 in the MC neuron is entirely dependent on

PHA-4, the master organ-specifying forkhead transcription factor for the pharynx.[1][2]
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Downstream Target: CEH-19 is required for the activation of the FMRFamide-like

neuropeptide-encoding gene flp-2 in MC neurons.[1][2][6] FLP-2 peptides are known to be

excitatory and enhance pharyngeal activity.[1]

This defines a clear regulatory pathway: PHA-4 → CEH-19 → flp-2, which ultimately modulates

the pace-making activity of the MC neuron.[1][2]

Experimental Protocols
The following methodologies were central to characterizing the function of ceh-19.

Analysis of Gene Expression
Protocol: Promoter-GFP Reporter Fusion

This method was used to determine the spatial and temporal expression pattern of ceh-19.

Construct Generation: A promoter region upstream of the ceh-19b transcript start codon (a

1.5 kb fragment) was fused to a Green Fluorescent Protein (GFP) coding sequence.[1] A

similar construct was made for the ceh-19a transcript using a 2.77 kb upstream region.[1]

Transformation: The ceh-19_prom_::gfp construct was introduced into the C. elegans

genome to create transgenic animals, often via microinjection to generate extrachromosomal

arrays, followed by integration into the chromosome.

Microscopy: Transgenic animals at various life stages (from embryo to adult) were mounted

on agarose pads. GFP expression was visualized using epifluorescence microscopy to

identify the specific cells expressing ceh-19.

Cell Identification: Expressing cells were identified based on their known position,

morphology, and nuclear staining with DAPI when necessary.

Functional Analysis via Gene Knockdown
Protocol: RNA Interference (RNAi) for Upstream Regulator Analysis

This protocol was used to confirm the dependence of ceh-19 expression on pha-4.
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Caption: Workflow for pha-4 RNAi experiment.
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Bacterial Strain Preparation:E. coli engineered to express double-stranded RNA (dsRNA)

homologous to the pha-4 gene were cultured.

Plate Seeding: NGM (Nematode Growth Medium) agar plates containing IPTG (to induce

dsRNA expression) were seeded with the prepared E. coli strain.

Worm Culture: Gravid adult hermaphrodites of the transgenic strain carrying the integrated

ceh-19b_prom_::gfp reporter were placed onto the RNAi plates.

Observation: The F1 progeny of these worms were allowed to develop to the appropriate

stage.

Analysis: The progeny were examined under a fluorescence microscope. The complete loss

of GFP expression in the MC neurons of these progeny demonstrated that pha-4 is required

for ceh-19 expression.[1]

Phenotypic Characterization
Protocol: Pharyngeal Pumping Assay

This assay was used to quantify the feeding defect in ceh-19 mutants.

Animal Preparation: Young adult worms (ceh-19(tm452) mutants and N2 wild-type controls)

were transferred to fresh NGM plates seeded with OP50 E. coli.

Acclimation: Worms were allowed to acclimate on the new plate for a short period (e.g., 30

minutes).

Observation: Individual worms were observed under a dissecting microscope.

Quantification: The number of contractions of the pharyngeal terminal bulb was counted over

a defined period (e.g., 1 minute) for multiple individual animals of each genotype.

Data Analysis: The average pumping rate (pumps/minute) was calculated and compared

between mutant and wild-type animals to determine the extent of the reduction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3638342/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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